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Compound of Interest

Compound Name: 4-Amino-3-(isopropyl)phenol

CAS No.: 82774-61-6

Cat. No.: B1269070

Get Quote

Abstract
This technical guide provides a comprehensive overview of the anticipated spectral

characteristics of 4-Amino-3-(isopropyl)phenol. Due to the limited availability of experimental

spectral data for this specific compound in public-domain databases and peer-reviewed

literature, this document leverages established spectroscopic principles and comparative data

from analogous structures to present a detailed, predictive analysis. We will explore the

theoretical ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, offering

insights into the structural elucidation of this molecule. This guide is intended for researchers,

scientists, and professionals in drug development who may be working with or synthesizing

novel aminophenol derivatives.

Introduction
4-Amino-3-(isopropyl)phenol is a substituted aromatic compound containing a phenol and an

aniline moiety, with an isopropyl group ortho to the amino group and meta to the hydroxyl

group. The unique substitution pattern on the aromatic ring is expected to give rise to a distinct

spectroscopic fingerprint. Understanding these spectral characteristics is paramount for
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confirming the identity, purity, and structure of the compound in a research and development

setting. This guide will serve as a valuable resource by providing a predictive framework for the

spectral analysis of 4-Amino-3-(isopropyl)phenol.

Predicted Spectral Data and Interpretation
The following sections detail the predicted spectral data for 4-Amino-3-(isopropyl)phenol.
These predictions are based on the analysis of structurally similar compounds and established

spectroscopic theories.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

The predicted ¹H NMR spectrum of 4-Amino-3-(isopropyl)phenol in a solvent like DMSO-d₆

would likely exhibit the following signals:

Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration Assignment

~8.5 - 9.5 Singlet (broad) 1H Phenolic -OH

~6.5 - 6.7 Doublet 1H Ar-H (ortho to -OH)

~6.4 - 6.6 Doublet of doublets 1H
Ar-H (meta to -OH,

ortho to -NH₂)

~6.2 - 6.4 Doublet 1H
Ar-H (ortho to -OH,

meta to -NH₂)

~4.5 - 5.5 Singlet (broad) 2H Amino -NH₂

~2.9 - 3.2 Septet 1H Isopropyl -CH

~1.1 - 1.3 Doublet 6H Isopropyl -CH₃

Causality Behind Predictions: The broad singlets for the -OH and -NH₂ protons are due to

chemical exchange and quadrupole broadening, respectively. The aromatic protons are

expected in the upfield region of the aromatic window due to the electron-donating effects of
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the hydroxyl and amino groups. The isopropyl group's methine proton will appear as a septet

due to coupling with the six equivalent methyl protons, which in turn will appear as a doublet.

The predicted ¹³C NMR spectrum in DMSO-d₆ is expected to show the following resonances:

Predicted Chemical Shift (δ, ppm) Assignment

~150 - 155 Ar-C (attached to -OH)

~140 - 145 Ar-C (attached to -NH₂)

~125 - 130 Ar-C (attached to isopropyl)

~115 - 120 Ar-CH

~112 - 117 Ar-CH

~110 - 115 Ar-CH

~25 - 30 Isopropyl -CH

~20 - 25 Isopropyl -CH₃

Causality Behind Predictions: The carbons attached to the electronegative oxygen and nitrogen

atoms are expected to be the most downfield. The remaining aromatic carbons will have

chemical shifts influenced by the combined electronic effects of the substituents. The aliphatic

carbons of the isopropyl group will appear in the upfield region of the spectrum.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext]; "C1" [pos="0,1.5!"];

"C2" [pos="-1.3,0.75!"]; "C3" [pos="-1.3,-0.75!"]; "C4" [pos="0,-1.5!"]; "C5" [pos="1.3,-0.75!"];

"C6" [pos="1.3,0.75!"]; "O" [pos="0,2.5!"]; "H1" [pos="-0.5,3!"]; "N" [pos="0,-2.5!"]; "H2"

[pos="-0.5,-3!"]; "H3" [pos="0.5,-3!"]; "C7" [pos="-2.6,1.5!"]; "H4" [pos="-3.1,1!"]; "C8"

[pos="-3.6,2.25!"]; "H5" [pos="-4.1,1.75!"]; "H6" [pos="-3.4,3!"]; "H7" [pos="-4.1,2.75!"]; "C9"

[pos="-2.4,2.5!"]; "H8" [pos="-1.9,3!"]; "H9" [pos="-2.9,3!"]; "H10" [pos="-3.4,2.5!"]; "H11"

[pos="-2.2,-1.25!"]; "H12" [pos="2.2,-1.25!"]; "H13" [pos="2.2,1.25!"];

C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1; C1 -- O -- H1; C4 -- N; N -- H2; N --

H3; C2 -- C7; C7 -- H4; C7 -- C8; C8 -- H5; C8 -- H6; C8 -- H7; C7 -- C9; C9 -- H8; C9 -- H9; C9

-- H10; C3 -- H11; C5 -- H12; C6 -- H13;
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label="Figure 1: Structure of 4-Amino-3-(isopropyl)phenol"; labelloc="b"; }

Caption: Molecular structure of 4-Amino-3-(isopropyl)phenol.

Infrared (IR) Spectroscopy
The IR spectrum is anticipated to display characteristic absorption bands for the functional

groups present.

Wavenumber (cm⁻¹) Vibration Description

3400 - 3200 O-H stretch, N-H stretch
Broad band for phenolic -OH,

two sharp peaks for -NH₂

3100 - 3000 Aromatic C-H stretch Medium to weak sharp peaks

2960 - 2850 Aliphatic C-H stretch
Medium sharp peaks from the

isopropyl group

1620 - 1580 C=C aromatic ring stretch
Two to three medium to strong

peaks

1520 - 1480 N-H bend Medium intensity

1470 - 1430 C-H bend (aliphatic) Medium intensity

1250 - 1180 C-O stretch (phenolic) Strong intensity

850 - 800 C-H out-of-plane bend
Strong peak indicative of

substitution pattern

Causality Behind Predictions: The broad O-H and sharp N-H stretching vibrations in the high-

frequency region are characteristic of phenols and primary amines, respectively. The presence

of both aromatic and aliphatic C-H stretches will be evident. The C-O stretch of the phenol at a

relatively high wavenumber is also a key diagnostic feature.

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrometry would likely produce the following significant

fragments:
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m/z Proposed Fragment Notes

151 [M]⁺ Molecular ion peak

136 [M - CH₃]⁺
Loss of a methyl group from

the isopropyl moiety

108 [M - C₃H₇]⁺ Loss of the isopropyl group

Causality Behind Predictions: The molecular ion peak is expected to be reasonably intense. A

prominent fragmentation pathway would be the loss of a methyl radical from the isopropyl

group to form a stable benzylic-type cation. The loss of the entire isopropyl group is also a

probable fragmentation pathway.

dot digraph "MS_Fragmentation" { rankdir=LR; node [shape=box, style=rounded,

fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge

[fontname="Helvetica", fontsize=9, color="#5F6368"];

"M_ion" [label="[M]⁺˙\nm/z = 151", fillcolor="#4285F4", fontcolor="#FFFFFF"]; "M_minus_15"

[label="[M - CH₃]⁺\nm/z = 136", fillcolor="#EA4335", fontcolor="#FFFFFF"]; "M_minus_43"

[label="[M - C₃H₇]⁺\nm/z = 108", fillcolor="#FBBC05", fontcolor="#202124"];

"M_ion" -> "M_minus_15" [label="- •CH₃"]; "M_ion" -> "M_minus_43" [label="- •C₃H₇"]; }

Caption: Predicted major fragmentation pathways in EI-MS.

Experimental Protocols
The following are generalized, standard operating procedures for the acquisition of spectral

data for a solid organic compound like 4-Amino-3-(isopropyl)phenol.

NMR Spectroscopy
Sample Preparation: Accurately weigh approximately 5-10 mg of the solid sample and

dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR

tube.
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Instrument Setup: Insert the NMR tube into the spectrometer. Tune and shim the instrument

to optimize the magnetic field homogeneity.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard single-pulse

experiment. A sufficient number of scans should be averaged to obtain a good signal-to-

noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse

sequence. A larger number of scans will be required compared to ¹H NMR due to the lower

natural abundance of ¹³C.

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction. Integrate the peaks in the ¹H NMR spectrum and reference the

chemical shifts to the residual solvent peak.

IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the solid

sample directly on the ATR crystal.

Background Scan: Acquire a background spectrum of the empty ATR accessory.

Sample Scan: Acquire the spectrum of the sample. The instrument software will

automatically ratio the sample spectrum to the background spectrum to produce the final

absorbance or transmittance spectrum.

Data Analysis: Identify the characteristic absorption bands and their corresponding functional

groups.

Mass Spectrometry (Electron Ionization - EI)
Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for a solid sample.

Ionization: The sample is vaporized and then bombarded with a high-energy electron beam

(typically 70 eV) to induce ionization and fragmentation.
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Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus m/z.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

deduce the structure of the compound.

dot digraph "Experimental_Workflow" { graph [rankdir="TB"]; node [shape=box,

style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4",

fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

subgraph "cluster_NMR" { label = "NMR Spectroscopy"; style=filled; color="#E8F0FE";

"NMR_Prep" [label="Sample Preparation\n(5-10 mg in 0.7 mL solvent)"]; "NMR_Acq"

[label="Data Acquisition\n(¹H and ¹³C)"]; "NMR_Proc" [label="Data Processing\n(FT, Phasing,

Baseline)"]; "NMR_Prep" -> "NMR_Acq" -> "NMR_Proc"; }

subgraph "cluster_IR" { label = "IR Spectroscopy"; style=filled; color="#FCE8E6"; "IR_Prep"

[label="Sample Preparation\n(ATR)"]; "IR_Acq" [label="Data Acquisition\n(Background and

Sample Scan)"]; "IR_Proc" [label="Data Analysis\n(Peak Identification)"]; "IR_Prep" -> "IR_Acq"

-> "IR_Proc"; }

subgraph "cluster_MS" { label = "Mass Spectrometry"; style=filled; color="#FEF7E0";

"MS_Prep" [label="Sample Introduction\n(Direct Insertion Probe)"]; "MS_Acq" [label="Ionization

& Mass Analysis\n(EI, m/z separation)"]; "MS_Proc" [label="Data Analysis\n(Molecular Ion &

Fragmentation)"]; "MS_Prep" -> "MS_Acq" -> "MS_Proc"; }

"Start" [label="4-Amino-3-(isopropyl)phenol\n(Solid Sample)", shape=ellipse,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; "End" [label="Structural Elucidation", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "NMR_Prep"; "Start" -> "IR_Prep"; "Start" -> "MS_Prep"; "NMR_Proc" -> "End";

"IR_Proc" -> "End"; "MS_Proc" -> "End"; }

Caption: General experimental workflow for spectroscopic analysis.
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Conclusion
While experimental data for 4-Amino-3-(isopropyl)phenol remains elusive in the public

domain, this guide provides a robust, predictive framework for its spectral characterization. The

anticipated NMR, IR, and MS data, grounded in the analysis of analogous compounds, offer

valuable insights for researchers working on the synthesis and characterization of this and

other substituted aminophenols. The provided standard operating procedures for data

acquisition further enhance the practical utility of this guide. It is our hope that this document

will facilitate the future identification and structural confirmation of 4-Amino-3-
(isopropyl)phenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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